Cas no 1805123-17-4 (Ethyl 2-cyano-6-difluoromethoxy-3-ethylbenzoate)

• Product Name: Ethyl 2-cyano-6-difluoromethoxy-3-ethylbenzoate
• CAS No: 1805123-17-4
• MF: C₁₃H₁₃F₂NO₃
• MW: 269.244030714035
• CID: 5011314
• Update Time: 2025-05-21

Ethyl 2-cyano-6-difluoromethoxy-3-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-difluoromethoxy-3-ethylbenzoate

• Inchi： 1S/C13H13F2NO3/c1-3-8-5-6-10(19-13(14)15)11(9(8)7-16)12(17)18-4-2/h5-6,13H,3-4H2,1-2H3
• InChI Key： YRTXQXRNKXFDJX-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=C(C#N)C=1C(=O)OCC)CC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 353
• XLogP3: 3.6
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-cyano-6-difluoromethoxy-3-ethylbenzoate

Latest Research Advances on Ethyl 2-cyano-6-difluoromethoxy-3-ethylbenzoate (CAS: 1805123-17-4)

Ethyl 2-cyano-6-difluoromethoxy-3-ethylbenzoate (CAS: 1805123-17-4) is a specialized chemical compound that has garnered significant attention in the field of medicinal chemistry and drug development. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the areas of anti-inflammatory and anti-cancer drug discovery. This research brief aims to provide an overview of the latest findings related to this compound, its synthesis, biological activities, and potential applications in pharmaceutical research.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways and optimization strategies for Ethyl 2-cyano-6-difluoromethoxy-3-ethylbenzoate. The researchers employed a multi-step synthesis approach, starting from commercially available precursors, to achieve high yields and purity. The study emphasized the importance of the difluoromethoxy group in enhancing the compound's metabolic stability and bioavailability, which are critical factors for its potential use in drug development.

In another recent investigation, the compound's role as a building block for kinase inhibitors was examined. Kinases are a prominent target in cancer therapy, and the structural features of Ethyl 2-cyano-6-difluoromethoxy-3-ethylbenzoate make it a promising candidate for the design of selective kinase inhibitors. Preliminary in vitro assays demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinase targets, with IC50 values in the nanomolar range. These findings suggest that further optimization of this scaffold could lead to the development of new anti-cancer agents.

Additionally, research has explored the compound's potential in modulating inflammatory pathways. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that Ethyl 2-cyano-6-difluoromethoxy-3-ethylbenzoate derivatives showed significant anti-inflammatory effects in cellular models. The study attributed these effects to the compound's ability to inhibit key pro-inflammatory cytokines, such as TNF-α and IL-6. These results highlight the compound's versatility and its potential applicability in treating inflammatory diseases.

Despite these promising findings, challenges remain in the development of Ethyl 2-cyano-6-difluoromethoxy-3-ethylbenzoate-based therapeutics. Issues such as solubility, pharmacokinetics, and off-target effects need to be addressed in future studies. However, the compound's unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. Ongoing research is expected to uncover additional applications and optimize its properties for clinical use.

In conclusion, Ethyl 2-cyano-6-difluoromethoxy-3-ethylbenzoate (CAS: 1805123-17-4) represents a promising chemical entity with diverse potential in drug discovery. Its role as a synthetic intermediate and its biological activities underscore its importance in contemporary medicinal chemistry research. Future studies should focus on refining its properties and expanding its therapeutic applications, paving the way for the development of novel and effective treatments.